2-amino-4-(3-bromophenyl)-6-butyl-5-propylnicotinonitrile

• IUPAC Name: 2-amino-4-(3-bromophenyl)-6-butyl-5-propylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H22BrN3/c1-3-5-10-17-15(7-4-2)18(16(12-21)19(22)23-17)13-8-6-9-14(20)11-13/h6,8-9,11H,3-5,7,10H2,1-2H3,(H2,22,23)
• InChI Key: ZKYKMEYQJFZOCB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=C(C(=N1)N)C#N)C2=CC(=CC=C2)Br)CCC
• Molecular Formula: C19H22BrN3
• Molecular Weight: 372.3 g/mol

Description

The compound “2-amino-4-(3-bromophenyl)-6-butyl-5-propylnicotinonitrile” is a complex organic molecule. It contains an amino group (-NH2), a bromophenyl group (a benzene ring with a bromine atom), and a nitrile group (-CN), along with butyl and propyl groups which are types of alkyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzene ring suggests that the compound may have regions of aromaticity. The nitrile and amino groups are also likely to influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile and amino groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Future Directions

Future research on this compound could involve further exploration of its synthesis and properties, as well as investigation into potential applications. For example, it could be interesting to study its potential uses in fields like medicinal chemistry or materials science.